Cas no 99876-69-4 (2-chloro-5-methylbenzene-1-sulfonyl Chloride)
99876-69-4 structure
Product Name:2-chloro-5-methylbenzene-1-sulfonyl Chloride
CAS No:99876-69-4
MF:C7H6Cl2O2S
MW:225.092339038849
CID:750002
PubChem ID:15155333
Update Time:2025-04-19
2-chloro-5-methylbenzene-1-sulfonyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonyl chloride, 2-chloro-5-methyl-
- 2-chloro-5-methylbenzenesulfonyl chloride
- 99876-69-4
- 2-chloro-5-methylbenzene-1-sulfonylchloride
- Z1203132827
- 2-chloro-5-methylbenzene-1-sulfonyl chloride
- EN300-122889
- SCHEMBL1501254
- BS-52492
- CS-0225145
- F75458
- DTXSID70569250
- AKOS006334547
- IJUVBGAZPUZWJR-UHFFFAOYSA-N
- 2-chloro-5-methylbenzene-1-sulfonyl Chloride
-
- MDL: MFCD12922948
- Inchi: 1S/C7H6Cl2O2S/c1-5-2-3-6(8)7(4-5)12(9,10)11/h2-4H,1H3
- InChI Key: IJUVBGAZPUZWJR-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C)C=C1S(=O)(=O)Cl
Computed Properties
- Exact Mass: 223.9465560g/mol
- Monoisotopic Mass: 223.9465560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 42.5Ų
2-chloro-5-methylbenzene-1-sulfonyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1264592-1g |
Benzenesulfonyl chloride, 2-chloro-5-methyl- |
99876-69-4 | 95% | 1g |
$195 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295815-50mg |
2-Chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95% | 50mg |
¥2539 | 2023-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295815-100mg |
2-Chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95% | 100mg |
¥229.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295815-250mg |
2-Chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95% | 250mg |
¥382.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295815-500mg |
2-Chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95% | 500mg |
¥9518 | 2023-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295815-1g |
2-Chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95% | 1g |
¥1030.00 | 2024-04-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295815-2.5g |
2-Chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95% | 2.5g |
¥27918 | 2023-04-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1295815-5g |
2-Chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95% | 5g |
¥35802 | 2023-04-12 | |
| Enamine | EN300-122889-0.05g |
2-chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95.0% | 0.05g |
$26.0 | 2025-03-21 | |
| Enamine | EN300-122889-0.1g |
2-chloro-5-methylbenzene-1-sulfonyl chloride |
99876-69-4 | 95.0% | 0.1g |
$36.0 | 2025-03-21 |
2-chloro-5-methylbenzene-1-sulfonyl Chloride Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:99876-69-4)2-chloro-5-methylbenzene-1-sulfonyl Chloride
Order Number:A1070978
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:46
Price ($):472.0
Email:sales@amadischem.com
2-chloro-5-methylbenzene-1-sulfonyl Chloride Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:99876-69-4)2-chloro-5-methylbenzene-1-sulfonyl Chloride
Purity:99%
Quantity:5g
Price ($):472.0